![molecular formula C22H29N3O B3133957 N-[4-(4-benzylpiperazino)phenyl]-3-methylbutanamide CAS No. 400075-65-2](/img/structure/B3133957.png)
N-[4-(4-benzylpiperazino)phenyl]-3-methylbutanamide
Overview
Description
N-[4-(4-benzylpiperazino)phenyl]-3-methylbutanamide, commonly known as BRL-15572, is a selective antagonist of the dopamine D3 receptor. It is a promising drug candidate for the treatment of drug addiction and other psychiatric disorders.
Mechanism of Action
BRL-15572 acts as a selective antagonist of the dopamine D3 receptor. This receptor is primarily located in the mesolimbic pathway of the brain, which is involved in reward and motivation. By blocking the D3 receptor, BRL-15572 reduces the rewarding effects of drugs of abuse and decreases drug-seeking behavior.
Biochemical and Physiological Effects:
BRL-15572 has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease dopamine release in the nucleus accumbens, a key brain region involved in reward and addiction. It also decreases the activity of the prefrontal cortex, a brain region involved in decision-making and impulse control.
Advantages and Limitations for Lab Experiments
One advantage of using BRL-15572 in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to specifically target this receptor and study its effects on behavior and physiology. However, one limitation is that BRL-15572 has a relatively short half-life, which may limit its effectiveness in some experiments.
Future Directions
There are several future directions for research on BRL-15572. One area of interest is its potential use in combination with other drugs for the treatment of addiction and other psychiatric disorders. Another area of interest is the development of more potent and selective D3 receptor antagonists. Additionally, further research is needed to better understand the long-term effects of BRL-15572 on behavior and physiology.
Conclusion:
BRL-15572 is a promising drug candidate for the treatment of drug addiction and other psychiatric disorders. Its selectivity for the dopamine D3 receptor makes it a valuable tool for studying the role of this receptor in behavior and physiology. Further research is needed to fully understand its potential therapeutic applications and to develop more potent and selective D3 receptor antagonists.
Scientific Research Applications
BRL-15572 has been extensively studied for its potential therapeutic applications. It has been shown to be effective in reducing drug-seeking behavior in animal models of addiction, including cocaine, methamphetamine, and nicotine addiction. It has also been studied for its potential use in the treatment of schizophrenia, depression, and Parkinson's disease.
properties
IUPAC Name |
N-[4-(4-benzylpiperazin-1-yl)phenyl]-3-methylbutanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O/c1-18(2)16-22(26)23-20-8-10-21(11-9-20)25-14-12-24(13-15-25)17-19-6-4-3-5-7-19/h3-11,18H,12-17H2,1-2H3,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPQWNXUUUYNOBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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